Cas no 2034348-29-1 (N-{5-(thiophen-2-yl)furan-2-ylmethyl}-N'-(thiophen-2-yl)methylethanediamide)

• Product Name: N-{5-(thiophen-2-yl)furan-2-ylmethyl}-N'-(thiophen-2-yl)methylethanediamide
• CAS No: 2034348-29-1
• MF: C₁₆H₁₄N₂O₃S₂
• MW: 346.423961162567
• CID: 6350296
• PubChem ID: 121019143
• Update Time: 2025-06-08

N-{5-(thiophen-2-yl)furan-2-ylmethyl}-N'-(thiophen-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(thiophen-2-yl)furan-2-ylmethyl}-N'-(thiophen-2-yl)methylethanediamide
• N1-((5-(thiophen-2-yl)furan-2-yl)methyl)-N2-(thiophen-2-ylmethyl)oxalamide
• AKOS026702255
• 2034348-29-1
• N-[(5-thiophen-2-ylfuran-2-yl)methyl]-N'-(thiophen-2-ylmethyl)oxamide
• N-{[5-(thiophen-2-yl)furan-2-yl]methyl}-N'-[(thiophen-2-yl)methyl]ethanediamide
• F6516-0396

• Inchi： 1S/C16H14N2O3S2/c19-15(16(20)18-10-12-3-1-7-22-12)17-9-11-5-6-13(21-11)14-4-2-8-23-14/h1-8H,9-10H2,(H,17,19)(H,18,20)
• InChI Key： PUALKAXHIONQNJ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC=C(CNC(C(NCC2=CC=CS2)=O)=O)O1

Computed Properties

• Exact Mass: 346.04458466g/mol
• Monoisotopic Mass: 346.04458466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 128Ų

Additional information on N-{5-(thiophen-2-yl)furan-2-ylmethyl}-N'-(thiophen-2-yl)methylethanediamide

Comprehensive Analysis of N-{5-(thiophen-2-yl)furan-2-ylmethyl}-N'-(thiophen-2-yl)methylethanediamide (CAS No. 2034348-29-1)

The compound N-{5-(thiophen-2-yl)furan-2-ylmethyl}-N'-(thiophen-2-yl)methylethanediamide (CAS No. 2034348-29-1) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science research. This thiophene-furan hybrid derivative exhibits a fascinating combination of heterocyclic moieties, making it a subject of intense study among chemists and researchers. The presence of both thiophene and furan rings in its structure contributes to its electronic and steric characteristics, which are crucial for its reactivity and functionality.

In the context of current research trends, this compound aligns with the growing interest in heterocyclic compounds and their role in drug discovery. The thiophene-furan scaffold is particularly noteworthy due to its prevalence in bioactive molecules and its ability to interact with biological targets. Researchers are increasingly exploring its potential as a building block for small-molecule therapeutics, especially in areas such as anti-inflammatory agents and central nervous system (CNS) modulators. The compound's CAS No. 2034348-29-1 serves as a unique identifier in chemical databases, facilitating its tracking in scientific literature and patent filings.

From a synthetic chemistry perspective, the preparation of N-{5-(thiophen-2-yl)furan-2-ylmethyl}-N'-(thiophen-2-yl)methylethanediamide involves multi-step organic transformations, often starting from commercially available thiophene and furan precursors. The incorporation of the ethanediamide linker adds versatility to the molecule, enabling further functionalization or conjugation with other pharmacophores. This adaptability makes it a valuable intermediate in the design of structure-activity relationship (SAR) studies, where subtle modifications can lead to significant changes in biological activity.

The compound's physicochemical properties, such as its solubility, stability, and logP, are critical factors in its potential applications. Recent studies have highlighted the importance of these parameters in optimizing drug-like properties, particularly for compounds targeting GPCRs or kinase inhibitors. The thiophene-furan core is known to contribute to favorable lipophilicity and metabolic stability, which are desirable traits in lead compound development. Additionally, the presence of hydrogen bond acceptors and donors in the ethanediamide moiety enhances its potential for molecular recognition.

In material science, the π-conjugated system of N-{5-(thiophen-2-yl)furan-2-ylmethyl}-N'-(thiophen-2-yl)methylethanediamide has attracted interest for its electronic properties. The alternating thiophene and furan units can facilitate charge transport, making it a candidate for organic semiconductors or electroluminescent materials. This aligns with the broader trend of exploring sustainable materials for optoelectronic devices, a field that has seen exponential growth due to the demand for flexible electronics and energy-efficient technologies.

From an analytical standpoint, the characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the structural integrity and purity of the molecule, which are essential for reproducible research outcomes. The compound's CAS No. 2034348-29-1 is frequently referenced in analytical reports, ensuring traceability and compliance with regulatory standards in chemical research.

In conclusion, N-{5-(thiophen-2-yl)furan-2-ylmethyl}-N'-(thiophen-2-yl)methylethanediamide represents a compelling example of how heterocyclic chemistry continues to drive innovation in multiple scientific disciplines. Its dual applicability in pharmaceutical research and material science underscores the interdisciplinary nature of modern chemistry. As research progresses, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in drug development and sustainable technology, making it a molecule worth watching in the coming years.